inhibitors

  • iMDK
    • Cat. No.:
    • B1662652
    • CAS No.:
    • Molecular Formula:
    • C21H13FN2O2S
    • Molecular Weight:
    • 376.4 g/mol
    Description
    Suppressor of endogenous midkine (MDK) expression. Inhibits PI 3-K signaling in H441 lung adenocarcinoma cells. Selectively attenuates growth of MDK-expressing cancer cells. Induces apoptosis in H441 cells and s...
  • 2-(acetylsulfamoyl)benzoic Acid
    • Cat. No.:
    • B1662388
    • CAS No.:
    • Molecular Formula:
    • C9H9NO5S
    • Molecular Weight:
    • 243.24 g/mol
    Description
    N-acetyl-2-carboxy Benzenesulfonamide is a structural analog of aspirin that acts as a non-selective inhibitor of cyclooxygenase (COX) with a COX-2 selectivity index of 0.23.1 In vitro studies showed that N-acet...
  • AD 0261
    • Cat. No.:
    • B1663492
    • CAS No.:
    • Molecular Formula:
    • C27H31F2N3O
    • Molecular Weight:
    • 451.6 g/mol
    Description
    AD 0261 is a radical scavenger which displays strong inhibitory action on the generation of lipid peroxides and superoxide anions.
  • 1-[(3,4-dimethoxyphenyl)methyl]-6-methyl-2,3,4,9-tetrah...
    • Cat. No.:
    • B1662344
    • CAS No.:
    • 172895-15-7
    • Molecular Formula:
    • C21H25ClN2O2
    • Molecular Weight:
    • 372.9 g/mol
    Description
    Highly potent, selective 5-HT2B receptor antagonist (Ki values are 0.75, 21.63 and 28.7 nM for 5-HT2B, 5-HT2C and 5-HT2A receptors, respectively). Displays antihypertensive activity in vivo.
    LY272015 is an an...
  • Fosamprenavir calcium
    • Cat. No.:
    • B1662233
    • CAS No.:
    • 226700-81-8
    • Molecular Formula:
    • C25H36CaN3O9PS
    • Molecular Weight:
    • 625.7 g/mol
    Description
    Fosamprenavir (brand name: Lexiva) is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV infection in adults and children. Fosamprenavir is always used in co...
  • 2-[4-(2,5-Dichlorothiophen-3-yl)-1,3-thiazol-2-yl]guani...
    • Cat. No.:
    • B1663168
    • CAS No.:
    • 671187-99-8
    • Molecular Formula:
    • C8H6Cl2N4S2
    • Molecular Weight:
    • 293.2 g/mol
    Description
    Novel telomerase inhibitor;  High Quality Biochemicals for Research Uses
  • Emopamil
    • Cat. No.:
    • B1663351
    • CAS No.:
    • 78370-13-5
    • Molecular Formula:
    • C23H30N2
    • Molecular Weight:
    • 334.5 g/mol
    Description
    Emopamil is an organic amino compound and a member of benzenes.
    Prevents renal injury after warm & cold ischemia.
  • CRA-026440
    • Cat. No.:
    • B1663499
    • CAS No.:
    • 847460-34-8
    • Molecular Formula:
    • C23H24N4O4
    • Molecular Weight:
    • 420.5 g/mol
    Description
    CRA-026440 is a potent, broad-spectrum HDAC inhibitor. The Ki values against recombinant HDAC isoenzymes HDAC1, HDAC2, HDAC3, HDAC6, HDAC8, and HDAC10 are 4, 14, 11, 15, 7, and 20 nM respectively. ...
  • Teflaro
    • Cat. No.:
    • B1663062
    • CAS No.:
    • 866021-48-9
    • Molecular Formula:
    • C24H27N8O11PS4
    • Molecular Weight:
    • 762.8 g/mol
    Description
    Ceftaroline fosamil acetate monohydrate is a hydrate that is the monohydrate form of ceftaroline fosamil acetate. A prodrug for ceftaroline, used for the treatment of adults with acute bacterial skin and skin st...
  • 4-Ethynyl-n-ethyl-1,8-naphthalimide
    • Cat. No.:
    • B1663746
    • CAS No.:
    • 912921-26-7
    • Molecular Formula:
    • C16H11NO2
    • Molecular Weight:
    • 249.26 g/mol
    Description
    Click-activated fluorescent probe. Enables imaging of cell surface and intracellular fucosylated glycoproteins and glycolipids.